Cas no 1806981-14-5 (3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1806981-14-5
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4871629
• Update Time: 2025-10-29

3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-6(10)4-1-3(2-15)5(8(12,13)14)16-7(4)11/h1,6H
• InChI Key： WHNZAJZTBCIDOT-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806981-14-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure, characterized by a pyridine ring with multiple fluorinated substituents, including a cyano group, difluoromethyl, and trifluoromethyl groups, endows it with distinctive electronic and steric properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine in medicinal chemistry. The presence of fluorine atoms in the molecule significantly enhances its lipophilicity and bioavailability, making it a valuable scaffold for drug development. Researchers have explored its potential as a lead compound for treating various diseases, including cancer and infectious diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key targets in oncology.

In addition to its medicinal applications, 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine has shown promise in agrochemical research. Its ability to interact with specific receptors in plants suggests potential use as a herbicide or fungicide. A 2023 report from *Pest Management Science* indicated that this compound demonstrates selective toxicity towards agricultural pests without adversely affecting non-target organisms, making it a sustainable option for crop protection.

The synthesis of 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, including multi-component reactions and fluorination strategies. A notable approach reported in *Organic Letters* (2023) utilizes a palladium-catalyzed coupling reaction to assemble the pyridine ring with the desired substituents. This method not only ensures high yields but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been explored in the context of organic photovoltaics (OPVs). A 2023 study published in *Advanced Materials* demonstrated that incorporating this compound into OPV devices significantly enhances their power conversion efficiency, highlighting its potential for renewable energy applications.

The physical and chemical properties of 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide insights into its molecular geometry, stability, and reactivity under various conditions. For instance, X-ray crystallography revealed that the molecule adopts a planar conformation due to the rigidity of the pyridine ring and strong electron-withdrawing effects of the substituents.

In terms of environmental impact, researchers have evaluated the biodegradation and persistence of 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine in aquatic and terrestrial ecosystems. A 2023 study in *Environmental Science & Technology* found that the compound undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its long-term environmental accumulation.

Looking ahead, the versatility of 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine suggests that it will continue to be a focal point for interdisciplinary research. Its role as a versatile building block in organic synthesis opens avenues for developing novel compounds with enhanced functionalities. Moreover, ongoing efforts aim to optimize its synthesis pathways further while exploring its applications in emerging fields such as nanotechnology and biotechnology.

In conclusion, 3-Cyano-5-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806981-14-5) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern chemical innovation.